Cas no 91135-42-1 (2-Naphthalenecarbonitrile,4-amino-)

• Product Name: 2-Naphthalenecarbonitrile,4-amino-
• CAS No: 91135-42-1
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 799278
• PubChem ID: 14678732
• Update Time: 2025-04-19

2-Naphthalenecarbonitrile,4-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonitrile,4-amino-
• 2-Naphthalenecarbonitrile,4-amino-(9CI)
• 91135-42-1
• SCHEMBL4078176
• 1-amino-3-cyanonaphthalene
• 4-Aminonaphthalene-2-carbonitrile
• FT-0726793
• DTXSID10562927

• Inchi： 1S/C11H8N2/c12-7-8-5-9-3-1-2-4-10(9)11(13)6-8/h1-6H,13H2
• InChI Key： XCJZOOWUCHTLMX-UHFFFAOYSA-N
• SMILES： NC1C=C(C#N)C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų